Cas no 1368416-68-5 (2-Oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl fluoride)

• Product Name: 2-Oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl fluoride
• CAS No: 1368416-68-5
• MF: C₉H₈FNO₃S
• MW: 229.22812461853
• CID: 5692203
• PubChem ID: 82288357
• Update Time: 2025-05-26

2-Oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-OXO-1,2,3,4-TETRAHYDROQUINOLINE-6-SULFONYL FLUORIDE
• EN300-726940
• 2-OXO-1,2,3,4-TETRAHYDROQUINOLINE-6-SULFONYLFLUORIDE
• 1368416-68-5
• 6-Quinolinesulfonyl fluoride, 1,2,3,4-tetrahydro-2-oxo-
• 2-Oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl fluoride

• Inchi： 1S/C9H8FNO3S/c10-15(13,14)7-2-3-8-6(5-7)1-4-9(12)11-8/h2-3,5H,1,4H2,(H,11,12)
• InChI Key： DJZWJUIONWWOEH-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)CCC(N2)=O)(=O)(=O)F

Computed Properties

• Exact Mass: 229.02089245g/mol
• Monoisotopic Mass: 229.02089245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.437±0.06 g/cm3(Predicted)
• Boiling Point: 415.6±45.0 °C(Predicted)
• pka: 13.34±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 2-Oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl fluoride

2-Oxo-1,2,3,4-Tetrahydroquinoline-6-Sulfonyl Fluoride (CAS No. 1368416-68-5)

2-Oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl fluoride, also known by its CAS registry number 1368416-68-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of sulfonyl fluorides, which are widely used as intermediates in the synthesis of various bioactive molecules. The structure of 2-Oxo-1,2,3,4-tetrahydroquinoline is characterized by a quinoline skeleton with a sulfonyl fluoride group at the 6-position and a ketone group at the 2-position. This unique combination of functional groups makes it a versatile building block for drug discovery and development.

The synthesis of 2-Oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl fluoride typically involves multi-step processes that include oxidation and sulfonation reactions. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to this compound. For instance, researchers have explored the use of microwave-assisted synthesis to optimize reaction conditions and improve yields. These developments highlight the importance of this compound as a key intermediate in organic synthesis.

In terms of biological activity, 2-Oxo-1,2,3,4-tetrahydroquinoline-based compounds have shown promising results in various assays. Studies have demonstrated that these molecules exhibit potential anti-inflammatory and anti-cancer properties. The sulfonyl fluoride group is particularly valuable due to its ability to act as an electrophilic center in biochemical reactions. This makes it an attractive target for designing inhibitors of enzymes such as kinases and proteases.

Recent research has focused on the modification of the quinoline core to enhance bioavailability and potency. For example, substituent effects on the sulfonyl group have been investigated to optimize pharmacokinetic profiles. Additionally, computational modeling techniques have been employed to predict the binding affinities of these compounds to target proteins. These studies underscore the importance of structural optimization in drug design.

The application of CAS 1368416-68-5 extends beyond pharmacology into materials science. The compound has been explored as a precursor for advanced materials with tailored electronic properties. Its ability to form stable covalent bonds makes it a candidate for use in polymer chemistry and nanotechnology.

In conclusion, 2-Oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl fluoride (CAS No. 1368416-68-5) is a multifaceted compound with applications spanning organic synthesis, pharmacology, and materials science. Ongoing research continues to uncover new insights into its properties and potential uses. As scientific understanding evolves, this compound is likely to play an increasingly important role in both academic and industrial settings.